Cas no 708-28-1 (2-bromo-1-(2-fluoro-4-methylsulfanylphenyl)-1-ethanone)

• Product Name: 2-bromo-1-(2-fluoro-4-methylsulfanylphenyl)-1-ethanone
• CAS No: 708-28-1
• MF: C₉H₈BrFOS
• MW: 263.126624107361
• CID: 2151222
• PubChem ID: 23442919
• Update Time: 2025-04-21

2-bromo-1-(2-fluoro-4-methylsulfanylphenyl)-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(2-fluoro-4-methylsulfanylphenyl)-1-ethanone
• SCHEMBL6741185
• DB-364644
• 708-28-1

• Inchi： 1S/C9H8BrFOS/c1-13-6-2-3-7(8(11)4-6)9(12)5-10/h2-4H,5H2,1H3
• InChI Key： KIRHUUIDXTVTTP-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=CC=1F)SC)=O

Computed Properties

• Exact Mass: 261.94633Da
• Monoisotopic Mass: 261.94633Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.4Ų